Cas no 2228292-54-2 (1-methyl-4-(1H-pyrazol-4-yl)-1H-indole)

• Product Name: 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole
• CAS No: 2228292-54-2
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 5783655
• PubChem ID: 124134765
• Update Time: 2025-06-08

1-methyl-4-(1H-pyrazol-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole
• EN300-1791994
• 2228292-54-2
• SCHEMBL18314121

• Inchi： 1S/C12H11N3/c1-15-6-5-11-10(3-2-4-12(11)15)9-7-13-14-8-9/h2-8H,1H3,(H,13,14)
• InChI Key： ZONMTCTXNNPOAJ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C(=CC=CC1=2)C1C=NNC=1

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.6Ų

Additional information on 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole

Introduction to 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole (CAS No: 2228292-54-2)

1-methyl-4-(1H-pyrazol-4-yl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2228292-54-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole incorporates both indole and pyrazole moieties, creating a molecule with unique electronic and steric properties that make it a promising candidate for further investigation.

The indole ring is a core structural motif found in numerous natural products and bioactive molecules, including some well-known pharmaceuticals. Its aromatic system contributes to the molecule's stability and reactivity, while its nitrogen-rich environment allows for various hydrogen bonding interactions, which are crucial for binding to biological targets. The pyrazole moiety, on the other hand, introduces additional functional groups that can modulate the compound's pharmacokinetic properties and enhance its interaction with biological receptors.

In recent years, there has been a surge in research focused on developing novel indole-based compounds with potential therapeutic benefits. The integration of the pyrazole ring into the indole core in 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole has been particularly studied for its ability to influence enzyme inhibition and receptor binding. This combination of structural features has led to the exploration of its role in various pharmacological pathways, including those relevant to neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole is its potential as a scaffold for drug discovery. The flexibility of its structure allows chemists to modify specific regions while retaining key pharmacophoric elements necessary for biological activity. This adaptability has made it a valuable tool in medicinal chemistry, enabling the synthesis of analogs with tailored properties. Researchers have employed computational methods and high-throughput screening to identify derivatives with enhanced efficacy or reduced toxicity.

Recent studies have highlighted the compound's interaction with certain enzymes and receptors that are implicated in human diseases. For instance, preliminary investigations suggest that 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known contributors to inflammatory responses. Additionally, its ability to modulate receptor activity has been explored in the context of neurotransmitter pathways, suggesting potential applications in treating conditions such as depression and anxiety.

The synthesis of 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

From a medicinal chemistry perspective, the structural features of 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole make it an attractive candidate for further development. The presence of both indole and pyrazole moieties provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. Additionally, its solubility and metabolic stability are critical factors that influence its bioavailability and therapeutic efficacy.

In conclusion, 1-methyl-4-(1H-pyrazol-4-yl)-1H-indole (CAS No: 2228292-54-2) represents a significant advancement in pharmaceutical research due to its unique structural composition and promising biological activities. Its integration into drug discovery pipelines holds great potential for addressing various health challenges. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the development of next-generation therapeutics.